methyl 4-(((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methylcarbamoyl]benzoate
• InChI: InChI=1S/C19H18N4O3/c1-23-17(9-10-22-23)16-8-3-13(11-20-16)12-21-18(24)14-4-6-15(7-5-14)19(25)26-2/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: LQTMGBQFNTUNPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 2034617-83-7

Description

The compound contains a pyrazole group, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyridine group, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of such a compound would be complex due to the presence of multiple rings and functional groups. The pyrazole and pyridine rings would contribute to the aromaticity of the compound.

Physical And Chemical Properties Analysis

The compound is likely to be a solid at room temperature, and its solubility would depend on the specific substituents present in the molecule.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, many pyrazole and pyridine containing compounds have biological activity and are used in medicinal chemistry.

Future Directions

The future directions for such a compound would depend on its specific uses. Compounds containing pyrazole and pyridine groups are often studied for their potential medicinal properties.